Cas no 1410974-73-0 (3-(4-bromofuran-2-yl)prop-2-enoic acid)

• Product Name: 3-(4-bromofuran-2-yl)prop-2-enoic acid
• CAS No: 1410974-73-0
• MF: C₇H₅BrO₃
• MW: 217.016801595688
• CID: 6532913
• PubChem ID: 83764663
• Update Time: 2025-06-11

3-(4-bromofuran-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromofuran-2-yl)prop-2-enoic acid
• 2-Propenoic acid, 3-(4-bromo-2-furanyl)-, (2E)-
• (E)-3-(4-bromo-2-furyl)prop-2-enoic acid
• SCHEMBL14912510
• EN300-1912383
• F93637
• (E)-3-(4-BROMOFURAN-2-YL)ACRYLIC ACID
• SCHEMBL14912514
• 1410974-73-0
• CNEGNTQKXWMRMC-OWOJBTEDSA-N

• Inchi： 1S/C7H5BrO3/c8-5-3-6(11-4-5)1-2-7(9)10/h1-4H,(H,9,10)/b2-1+
• InChI Key： CNEGNTQKXWMRMC-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/C1=CC(Br)=CO1

Computed Properties

• Exact Mass: 215.94221g/mol
• Monoisotopic Mass: 215.94221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.749±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±32.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(4-bromofuran-2-yl)prop-2-enoic acid

Research Brief on 3-(4-Bromofuran-2-yl)prop-2-enoic Acid (CAS: 1410974-73-0) in Chemical Biology and Pharmaceutical Applications

3-(4-Bromofuran-2-yl)prop-2-enoic acid (CAS: 1410974-73-0) is a brominated furan derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role as a building block for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research.

The compound's structural motif, combining a brominated furan ring with an acrylic acid moiety, offers a reactive handle for further chemical modifications, making it an attractive candidate for structure-activity relationship (SAR) studies. Researchers have leveraged this scaffold to design and synthesize derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(4-bromofuran-2-yl)prop-2-enoic acid exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways.

In addition to its anti-inflammatory potential, recent investigations have highlighted the compound's utility in antimicrobial drug development. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that certain analogs of 3-(4-bromofuran-2-yl)prop-2-enoic acid displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action.

Another promising area of research involves the application of 3-(4-bromofuran-2-yl)prop-2-enoic acid in cancer therapeutics. Preliminary in vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer. A 2023 preprint on *ChemRxiv* revealed that the compound's pro-apoptotic effects are mediated through the activation of caspase-3 and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings underscore its potential as a lead compound for anticancer drug development.

From a synthetic chemistry perspective, 3-(4-bromofuran-2-yl)prop-2-enoic acid has also been employed in the construction of complex heterocyclic systems. Its reactivity in cycloaddition reactions and cross-coupling transformations has enabled the synthesis of diverse pharmacophores. For example, a 2024 publication in *Organic Letters* detailed its use in a palladium-catalyzed Suzuki-Miyaura coupling to generate furan-based biaryl compounds with potential applications in kinase inhibition.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-(4-bromofuran-2-yl)prop-2-enoic acid derivatives. Issues such as metabolic stability and oral bioavailability need to be addressed in future studies. Nevertheless, the compound's multifaceted utility in drug discovery positions it as a valuable tool for researchers in chemical biology and pharmaceutical sciences.

In conclusion, 3-(4-bromofuran-2-yl)prop-2-enoic acid (CAS: 1410974-73-0) represents a promising scaffold with diverse therapeutic applications. Ongoing research continues to uncover its potential, paving the way for the development of novel drugs targeting inflammation, infections, and cancer. Future studies should focus on refining its derivatives to overcome current limitations and translate these findings into clinical applications.